Cas no 419556-93-7 (4-(Pyrimidin-2-yl)thiomorpholine)

• Product Name: 4-(Pyrimidin-2-yl)thiomorpholine
• CAS No: 419556-93-7
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 5770004
• PubChem ID: 868189
• Update Time: 2023-11-15

4-(Pyrimidin-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6543-8805
• AKOS026703377
• 4-(pyrimidin-2-yl)thiomorpholine
• 4-pyrimidin-2-ylthiomorpholine
• HMS2497H04
• CCG-327979
• SMR000103912
• 419556-93-7
• SDCCGMLS-0012826.P002
• CHEMBL1526070
• AB00093733-01
• thiomorpholinopyrimidine
• SCHEMBL6645922
• Cambridge id 5691411
• MLS000107948
• 4-(Pyrimidin-2-yl)thiomorpholine

• Inchi： 1S/C8H11N3S/c1-2-9-8(10-3-1)11-4-6-12-7-5-11/h1-3H,4-7H2
• InChI Key： NOGBNEIHMYECHH-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3Ų